Cas no 2680599-87-3 (5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid)

• Product Name: 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid
• CAS No: 2680599-87-3
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5604537
• PubChem ID: 165920086
• Update Time: 2025-08-01

5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286446
• 2680599-87-3
• 5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)piperidine-2-carboxylic acid
• 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid

• Inchi： 1S/C14H22N2O4/c1-2-8-20-13(19)16-14(6-3-7-14)10-4-5-11(12(17)18)15-9-10/h2,10-11,15H,1,3-9H2,(H,16,19)(H,17,18)
• InChI Key： XSIVTWZVUBIOOY-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1(CCC1)C1CNC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid

5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid (CAS No. 2680599-87-3): A Comprehensive Overview

5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid (CAS No. 2680599-87-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique structural features, is often explored for its potential applications in drug discovery and development. The piperidine-2-carboxylic acid moiety, combined with the cyclobutyl and prop-2-en-1-yloxy carbonylamino groups, makes it a versatile intermediate for synthesizing bioactive molecules.

The chemical structure of 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid includes a piperidine ring, which is a common scaffold in many pharmaceuticals due to its ability to enhance bioavailability and metabolic stability. The presence of the cyclobutyl group adds rigidity to the molecule, potentially improving its binding affinity to biological targets. Meanwhile, the prop-2-en-1-yloxy carbonylamino functionality offers opportunities for further chemical modifications, making this compound a valuable building block in synthetic chemistry.

In recent years, the demand for piperidine derivatives has surged, driven by their widespread use in the development of central nervous system (CNS) drugs, analgesics, and anti-inflammatory agents. Researchers are particularly interested in 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid due to its potential role in modulating neurotransmitter receptors and enzymes. This aligns with the growing focus on neurodegenerative diseases, such as Alzheimer's and Parkinson's, where novel therapeutic agents are urgently needed.

From a synthetic perspective, 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid can be prepared through multi-step organic reactions, including cyclobutylation, carbamate formation, and piperidine ring functionalization. These processes often require careful optimization to achieve high yields and purity, which are critical for pharmaceutical applications. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to characterize and validate the compound's structure.

The pharmaceutical industry is increasingly leveraging computer-aided drug design (CADD) to identify promising candidates like 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses can predict how this compound might interact with biological targets, accelerating the drug discovery process. This approach is particularly relevant given the rising interest in precision medicine and personalized therapies.

Beyond its pharmaceutical potential, 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid is also studied in material science. Its unique chemical properties make it a candidate for developing functional polymers and smart materials, which are in high demand for applications like drug delivery systems and biodegradable plastics. The compound's ability to form stable covalent bonds with other molecules enhances its utility in creating advanced materials with tailored properties.

As the scientific community continues to explore the applications of 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid, its commercial availability has become more widespread. Suppliers and manufacturers are offering this compound in various purity grades to meet the needs of academic researchers and industrial developers. Quality control measures, such as gas chromatography-mass spectrometry (GC-MS) and elemental analysis, ensure that the material meets stringent standards for research and production use.

In conclusion, 5-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)piperidine-2-carboxylic acid (CAS No. 2680599-87-3) represents a fascinating area of study at the intersection of chemistry, biology, and materials science. Its structural complexity and functional versatility make it a valuable tool for researchers aiming to address some of the most pressing challenges in healthcare and technology. As innovation in these fields progresses, the significance of this compound is likely to grow, further solidifying its role in scientific advancement.